Cas no 3698-12-2 (rhodanine, 5-(p-dimethylaminobenzylidene)-3-phenyl)

• Product Name: rhodanine, 5-(p-dimethylaminobenzylidene)-3-phenyl
• CAS No: 3698-12-2
• MF: C₁₈H₁₆N₂OS₂
• MW: 340.462441444397
• CID: 921844
• PubChem ID: 5934168
• Update Time: 2025-04-19

rhodanine, 5-(p-dimethylaminobenzylidene)-3-phenyl Chemical and Physical Properties

Names and Identifiers

• rhodanine, 5-(p-dimethylaminobenzylidene)-3-phenyl
• 5-(4-Dimethylamino-benzyliden)-3-phenyl-2-thioxo-thiazolidin-4-on; 5-(4-Dimethylaminobenzyl)imidazolidine-2,4-dione; 5-Dmabid; CTK5A8946; AR-1G6788; 5-(P-dimethylaminobenzyl) hydantoin; 5-[4-(dimethylamino)benzyl]imidazolidine-2,4-dione; 5-(4-dimethylamino-benzyl)-imidazolidine-2,4-dione; SureCN11827557; AC1Q6GJ6; 5-{[4-(dimethylamino)phenyl]methylene}-3-phenyl-2-thioxo-4-thiazolidinone; AC1L4S31; 5-(4-dimethylamino-benzylidene)-3-pheny
• AG-690/33351009
• 3698-12-2
• AKOS005068562
• STL428911
• NSC-231545
• 5-[4-(dimethylamino)benzylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one
• NSC231545
• (5Z)-5-[[4-(dimethylamino)phenyl]methylidene]-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one
• (5Z)-5-[4-(dimethylamino)benzylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one

• Inchi： 1S/C18H16N2OS2/c1-19(2)14-10-8-13(9-11-14)12-16-17(21)20(18(22)23-16)15-6-4-3-5-7-15/h3-12H,1-2H3/b16-12-
• InChI Key： JOYWVNFXPQUIAZ-VBKFSLOCSA-N
• SMILES： S1C(N(C(/C/1=C/C1C=CC(=CC=1)N(C)C)=O)C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 340.07058
• Monoisotopic Mass: 340.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 23.55
• LogP: 4.22340